Cas no 93670-09-8 (ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate)

ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate structure
93670-09-8 structure
Product name:ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate
CAS No:93670-09-8
MF:C16H14O5
MW:286.279365062714
CID:1981519
PubChem ID:175551

ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate
    • 2H,8H-Benzo(1,2-b:5,4-b')dipyran-3-carboxylic acid, 10-methyl-2-oxo-, ethyl ester
    • Ethyl 10-methyl-2-oxo-2H,8H-benzo(1,2-b:5,4-b')dipyran-3-carboxylate
    • ethyl 10-methyl-2-oxo-8H-pyrano[3,2-g]chromene-3-carboxylate
    • 93670-09-8
    • DTXSID70239522
    • Inchi: InChI=1S/C16H14O5/c1-3-19-15(17)12-8-11-7-10-5-4-6-20-13(10)9(2)14(11)21-16(12)18/h4-5,7-8H,3,6H2,1-2H3
    • InChI Key: HFDWEAXQUXWBII-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC2=CC3=C(C(=C2OC1=O)C)OCC=C3

Computed Properties

  • Exact Mass: 286.084
  • Monoisotopic Mass: 286.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.321
  • Boiling Point: 464.9°C at 760 mmHg
  • Flash Point: 208.3°C
  • Refractive Index: 1.594

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